(5-Fluoro-1,2-benzothiazol-3-yl)methanamine

• Molecular Formula: C8H7FN2S
• Molecular Weight: 182.22 g/mol
• IUPAC Name: (5-fluoro-1,2-benzothiazol-3-yl)methanamine
• InChI: InChI=1S/C8H7FN2S/c9-5-1-2-8-6(3-5)7(4-10)11-12-8/h1-3H,4,10H2
• InChI Key: LQDILGFTJLLBDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C(=NS2)CN

Description

(5-Fluoro-1,2-benzothiazol-3-yl)methanamine is a benzothiazole derivative featuring a fluorine atom at position 5 of the benzothiazole ring and an aminomethyl (-CH2NH2) group at position 2. The benzothiazole scaffold is a privileged structure in medicinal chemistry due to its diverse biological activities, including antimicrobial, anticancer, and CNS-targeting properties. The fluorine substituent introduces electron-withdrawing effects and enhances metabolic stability, while the aminomethyl group provides a handle for further functionalization.

Preparation Methods

The synthesis of (5-Fluoro-1,2-benzothiazol-3-yl)methanamine can be achieved through several synthetic routes. . Industrial production methods may involve similar synthetic pathways but optimized for large-scale production, including the use of continuous flow reactors and automated synthesis equipment to ensure high yield and purity.

Chemical Reactions Analysis

(5-Fluoro-1,2-benzothiazol-3-yl)methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amine derivatives.

Substitution: The fluorine atom in the benzothiazole ring can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents for these reactions include sodium hydride and alkyl halides.

Condensation: The compound can participate in condensation reactions with aldehydes or ketones to form imines or Schiff bases.

Scientific Research Applications

(5-Fluoro-1,2-benzothiazol-3-yl)methanamine has several scientific research applications:

Medicinal Chemistry: It is used in the development of new pharmaceuticals, particularly as a scaffold for designing drugs with anti-tubercular, anti-cancer, and anti-inflammatory properties.

Biology: The compound is studied for its potential as a biological probe to investigate enzyme activities and protein interactions.

Materials Science: It is explored for use in the synthesis of advanced materials, such as organic semiconductors and fluorescent dyes.

Industry: The compound is used in the production of specialty chemicals and intermediates for various industrial applications.

Mechanism of Action

The mechanism of action of (5-Fluoro-1,2-benzothiazol-3-yl)methanamine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit the activity of certain enzymes by binding to their active sites, thereby blocking substrate access and catalytic activity. Additionally, it may interact with cellular receptors, modulating signal transduction pathways and affecting cellular functions. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Molecular Properties

Key analogs include derivatives with halogen (Cl, F) or nitro (NO2) groups at position 5 of the benzothiazole ring, as well as variations in the heterocyclic core.

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent (Position)	Key Properties/Applications
(5-Fluoro-1,2-benzothiazol-3-yl)methanamine	C8H7FN2S	182.22	F (5)	Enhanced metabolic stability; CNS drug candidate
(5-Chloro-1,2-benzothiazol-3-yl)methanamine hydrochloride	C8H7ClN2S·HCl	211.10 (free base: 175.63)	Cl (5)	Higher lipophilicity; antimicrobial agent
N-Methanesulfonyl-N-(5-nitro-1,2-benzothiazol-3-yl)methanesulfonamide	C9H9N3O6S3	383.39	NO2 (5)	Electron-deficient core; intermediate for agrochemicals
[5-(Naphthalen-2-yl)-1,2-oxazol-3-yl]methanamine hydrochloride	C14H13ClN2O	260.72	Naphthyl (5)	Fluorescent probe; kinase inhibitor

Key Observations:

• Electronic Effects : The 5-fluoro substituent provides moderate electron withdrawal compared to the stronger electron-withdrawing nitro group in the 5-nitro analog. This impacts reactivity in nucleophilic substitution reactions.
• Lipophilicity: The 5-chloro derivative exhibits higher lipophilicity (Cl vs.
• Biological Activity : Fluorine’s small size and high electronegativity favor target binding in CNS applications, whereas bulkier substituents (e.g., naphthyl in oxazole derivatives) may enhance selectivity for enzyme active sites.

Pharmacological Potential

• Fluorinated Derivatives : Fluorine’s metabolic stability makes (5-fluoro-1,2-benzothiazol-3-yl)methanamine a candidate for CNS drugs, contrasting with the 5-nitro analog’s likely use as a synthetic intermediate.
• Heterocyclic Variants : Oxazole and triazole derivatives (e.g., [5-(naphthalen-2-yl)-1,2-oxazol-3-yl]methanamine) demonstrate broader kinase inhibition, highlighting the benzothiazole core’s versatility.

Biological Activity

(5-Fluoro-1,2-benzothiazol-3-yl)methanamine is a compound of increasing interest in medicinal chemistry due to its diverse biological activities, particularly in the fields of oncology and antimicrobial research. This article provides a comprehensive overview of the biological activity associated with this compound, supported by data tables and relevant case studies.

Chemical Structure and Properties

(5-Fluoro-1,2-benzothiazol-3-yl)methanamine belongs to the benzothiazole family, characterized by a fused benzene and thiazole ring. The fluorine atom at the 5-position is significant for enhancing the compound's biological activity. The general structure can be represented as follows:

$$\text{C}_7\text{H}_7\text{FN}_2\text{S}$$

Anticancer Properties

Numerous studies have highlighted the anticancer potential of benzothiazole derivatives, including (5-Fluoro-1,2-benzothiazol-3-yl)methanamine. For instance, benzothiazole derivatives have demonstrated significant cytotoxicity against various cancer cell lines:

Cell Line	IC50 (nM)
SKRB-3 (Breast)	1.2
SW620 (Colon)	4.3
A549 (Lung)	44
HepG2 (Liver)	48

These results indicate that derivatives like (5-Fluoro-1,2-benzothiazol-3-yl)methanamine may induce apoptosis in cancer cells, potentially through mechanisms involving the inhibition of key signaling pathways such as PI3K/mTOR .

Antimicrobial Activity

The compound also exhibits promising antimicrobial properties. Research has shown that various benzothiazole derivatives possess activity against both Gram-positive and Gram-negative bacteria:

Microorganism	MIC (μg/mL)
Staphylococcus aureus	6.25
Escherichia coli	12.5
Streptococcus spp.	7.81

These findings suggest that (5-Fluoro-1,2-benzothiazol-3-yl)methanamine could be effective in treating bacterial infections, especially those resistant to conventional antibiotics .

The biological activity of (5-Fluoro-1,2-benzothiazol-3-yl)methanamine is believed to involve several mechanisms:

• Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in cell proliferation and survival.
• Modulation of Signaling Pathways : It has been reported to affect pathways such as PI3K/mTOR, which are crucial for cancer cell growth.
• Interaction with DNA : Some benzothiazole derivatives are known to intercalate into DNA, disrupting replication and transcription processes.

Case Study 1: Anticancer Activity

A study by D’Angelo et al. synthesized various aminobenzothiazole derivatives and evaluated their effects on human cancer cell lines. The results indicated that certain derivatives exhibited enhanced cytotoxicity compared to standard chemotherapeutics, suggesting that modifications at the benzothiazole scaffold can lead to improved therapeutic profiles .

Case Study 2: Antimicrobial Efficacy

In another investigation, a series of fluoro-benzothiazoles were tested for their antimicrobial properties against multiple pathogens. The study found that compounds similar to (5-Fluoro-1,2-benzothiazol-3-yl)methanamine showed MIC values significantly lower than traditional antibiotics like ciprofloxacin, indicating their potential as novel antimicrobial agents .

Q & A

Q. What are the standard synthetic routes for preparing (5-Fluoro-1,2-benzothiazol-3-yl)methanamine, and what critical parameters control yield?

Methodological Answer: The synthesis typically involves cyclization of fluorinated benzothiazole precursors followed by functionalization of the amine group. Key steps include:

• Reduction of nitro intermediates : Use of SnCl₂·2H₂O in ethanol under reflux (75°C for 5–7 hours) to reduce nitro groups to amines, as demonstrated in fluorinated benzene-diamine syntheses .
• Cyclization : Condensation reactions with aldehydes or thioureas under nitrogen atmosphere, with temperature control (e.g., 120°C in DMF) to avoid side-product formation .
  Critical Parameters :
• Catalyst selection : Sodium metabisulfite enhances reaction efficiency in benzothiazole formation .
• Solvent choice : Polar aprotic solvents (e.g., DMF) improve solubility of intermediates.
• Reaction time : Extended reflux durations (18+ hours) ensure complete cyclization .

Q. What spectroscopic techniques are essential for confirming the structure of (5-Fluoro-1,2-benzothiazol-3-yl)methanamine?

Methodological Answer:

• IR Spectroscopy : Identifies functional groups (e.g., C-F stretch at 1100–1000 cm⁻¹, N-H bends at 1600–1500 cm⁻¹) .
• ¹H/¹³C NMR : Confirms aromatic proton environments (e.g., fluorine-induced deshielding) and methylamine group integration .
• Mass Spectrometry (MS) : Validates molecular weight (e.g., ESI-MS for [M+H]+ ion detection) .
• Elemental Analysis : Ensures stoichiometric purity (C, H, N, S content) .

Q. How does the fluorine substituent influence the chemical stability of (5-Fluoro-1,2-benzothiazol-3-yl)methanamine under varying pH conditions?

Methodological Answer:

• Electron-Withdrawing Effect : Fluorine increases electrophilicity of the benzothiazole ring, enhancing resistance to nucleophilic attack in acidic conditions.
• Stability Testing : Perform accelerated degradation studies using HPLC to monitor decomposition under pH 1–13 buffers at 40–60°C .
• pH-Dependent Solubility : Fluorine reduces basicity of the methanamine group, decreasing solubility in neutral/basic media .

Advanced Research Questions

Q. How can researchers optimize the synthesis of (5-Fluoro-1,2-benzothiazol-3-yl)methanamine to improve purity and scalability for pharmacological studies?

Methodological Answer:

• Purification Strategies : Use recrystallization from ethanol/water mixtures to remove unreacted precursors .
• Catalyst Optimization : Replace SnCl₂ with Pd/C for milder, greener reduction conditions .
• Scalability : Employ flow chemistry for continuous cyclization steps, ensuring consistent temperature control .
• Purity Monitoring : Combine TLC (silica gel, ethyl acetate/hexane eluent) with HPLC (C18 column, acetonitrile/water gradient) .

Q. What strategies are effective in resolving contradictions between computational predictions and experimental data regarding the reactivity of (5-Fluoro-1,2-benzothiazol-3-yl)methanamine?

Methodological Answer:

• Cross-Validation : Compare DFT-calculated reaction pathways (e.g., Fukui indices for electrophilic sites) with kinetic studies (e.g., UV-Vis monitoring of reaction progress) .
• Solvent Effects : Adjust computational models to account for solvent polarity, as DMF stabilizes transition states differently than gas-phase calculations .
• Experimental Replication : Repeat reactions under inert atmospheres to exclude oxygen/humidity interference, which may explain discrepancies .

Q. What methodological approaches are recommended for analyzing the degradation products of (5-Fluoro-1,2-benzothiazol-3-yl)methanamine under accelerated stability testing conditions?

Methodological Answer:

• LC-MS/MS : Identifies degradation products via fragmentation patterns (e.g., defluorination or ring-opening byproducts) .
• Stress Testing : Expose the compound to heat (40–60°C), UV light, and oxidative/reductive agents (H₂O₂, NaBH₄) to simulate long-term degradation .
• Isolation Techniques : Use preparative TLC or column chromatography to isolate degradation intermediates for structural elucidation via 2D NMR .

Q. How can researchers design experiments to evaluate the antimicrobial activity of (5-Fluoro-1,2-benzothiazol-3-yl)methanamine derivatives?

Methodological Answer:

• MIC Assays : Test against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains using broth microdilution (CLSI guidelines) .
• Structure-Activity Relationship (SAR) : Synthesize analogs with varied substituents (e.g., methyl, nitro) on the benzothiazole ring to correlate activity with electronic effects .
• Biofilm Inhibition : Use crystal violet staining to quantify biofilm disruption in Candida albicans .

Data Contradiction Analysis

Q. How should researchers address contradictory results in the spectroscopic characterization of (5-Fluoro-1,2-benzothiazol-3-yl)methanamine?

Methodological Answer:

• Multi-Technique Validation : Cross-check NMR assignments with COSY/HSQC experiments to resolve overlapping signals .
• Crystallography : If single crystals are obtainable, X-ray diffraction provides unambiguous structural confirmation .
• Batch Consistency : Ensure reagent purity (e.g., anhydrous SnCl₂) and repeat syntheses to rule out experimental error .

Q. What experimental adjustments are needed when unexpected byproducts arise during the synthesis of (5-Fluoro-1,2-benzothiazol-3-yl)methanamine?

Methodological Answer:

• Byproduct Identification : Use GC-MS or HRMS to detect trace impurities (e.g., dimerization products) .
• Reaction Monitoring : Employ in-situ IR or Raman spectroscopy to track intermediate formation and adjust temperature/catalyst ratios dynamically .
• Protecting Groups : Introduce tert-butoxycarbonyl (Boc) groups to the methanamine moiety to prevent unwanted side reactions .

Q. How can computational modeling guide the design of novel derivatives of (5-Fluoro-1,2-benzothiazol-3-yl)methanamine with enhanced bioactivity?

Methodological Answer:

• Molecular Docking : Screen derivatives against target proteins (e.g., bacterial dihydrofolate reductase) using AutoDock Vina to predict binding affinities .
• QSAR Modeling : Corrogate electronic parameters (Hammett σ values) with experimental MIC data to prioritize synthetic targets .
• ADMET Prediction : Use SwissADME to optimize logP (<3) and polar surface area (<140 Ų) for improved bioavailability .